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Compound of Interest

Compound Name: Quinic acid-13C3

Cat. No.: B12413527 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Quinic acid-13C3. The following procedures are

designed to ensure safe handling, storage, and disposal of this compound in a laboratory

setting.

Personal Protective Equipment (PPE)
When handling Quinic acid-13C3, it is imperative to use appropriate personal protective

equipment to prevent exposure. The required PPE is summarized in the table below.
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PPE Category Item Specification Rationale

Eye Protection

Safety glasses with

side shields, chemical

splash goggles, or a

full face shield.

Must comply with

OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Protects against eye

irritation or serious

eye damage from dust

particles or splashes.

[1][2]

Hand Protection
Chemical-resistant

gloves.

Nitrile or other

impervious gloves are

suitable.[2] Tested

according to EN 374.

[3]

Prevents skin contact,

which can cause

irritation.[4]

Body Protection

Laboratory coat, long-

sleeved shirt and long

pants, or a protective

suit.

Sturdy material, free

of holes and tears.[5]

Minimizes skin

exposure to the

compound.[6]

Respiratory Protection
Dust mask or a

respirator.

Use a two-strap

respirator with P100

filters for dust or

aerosols.[6]

Required when there

is a risk of inhaling

dust, especially during

spill cleanup or when

handling powders.[4]

Foot Protection Closed-toe shoes.

Chemical-resistant

boots may be

necessary for large-

scale operations or

spill response.[6]

Protects feet from

spills and falling

objects.

Hazard Identification and First Aid
Quinic acid is classified as a hazardous substance that can cause irritation to the eyes, skin,

and respiratory system.[4] The table below summarizes the potential hazards and

corresponding first aid measures.
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Hazard Description First Aid Measures

Eye Contact
Causes serious eye irritation.

[1][2]

Immediately flush eyes with

plenty of fresh, running water

for at least 15 minutes, holding

the eyelids open.[1][4] If

irritation persists, seek medical

attention.[1][2]

Skin Contact
May cause skin irritation or

inflammation upon contact.[4]

Immediately remove all

contaminated clothing.[4]

Wash the affected skin area

with soap and running water.

[4] If irritation persists, seek

medical advice.[1]

Inhalation
May cause respiratory system

irritation.[4]

Remove the individual from the

contaminated area to fresh air.

[4] Keep the person warm and

at rest.[4] Seek medical

attention if symptoms occur.[1]

Ingestion

Not classified as harmful by

ingestion, but it is best to

avoid.[4]

Rinse the mouth with water.[3]

Do not induce vomiting. Seek

medical advice if feeling

unwell.[3]

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of Quinic acid-
13C3 and ensure the safety of laboratory personnel.
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Aspect Procedure

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of

dust.[1] Avoid all personal contact.[4] Wash

hands thoroughly after handling.[1][2]

Storage

Store in a tightly closed container in a dry and

well-ventilated place.[1] Keep away from

oxidizing agents, heat, and direct sunlight.[1]

Spill and Disposal Plan
In the event of a spill, prompt and appropriate action is necessary to prevent contamination and

exposure. All waste must be handled in accordance with local, state, and federal regulations.[4]

Action Procedure

Minor Spill

Clean up spills immediately.[4] Avoid breathing

dust and contact with skin and eyes.[4] Sweep

up the solid material and place it into a suitable,

labeled container for disposal.[1]

Major Spill

Evacuate the area and alert emergency

responders.[4] Wear appropriate PPE, including

respiratory protection.[4] Prevent the material

from entering drains or waterways.[4]

Disposal

Dispose of waste in accordance with all

applicable local, state, and federal regulations.

[4] Consult with your institution's environmental

health and safety department for specific

guidance.

Experimental Workflow
The following diagram illustrates a standard workflow for handling Quinic acid-13C3 in a

research setting, from receiving the compound to its final disposal.
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Standard workflow for handling Quinic acid-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12413527?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC160500250&countryCode=US&language=en
https://static.cymitquimica.com/products/45/pdf/sds-1594506.pdf
https://www.carlroth.com/medias/SDB-8835-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTE3NzV8YXBwbGljYXRpb24vcGRmfGFHWmxMMmhoTlM4NU1UYzRPVE00T1RNek1qYzRMMU5FUWw4NE9ETTFYMGxGWDBWT0xuQmtaZ3w4OWIxZjQwMWQ3NmM4N2Q5MjUyZTk5N2U4ODQ5MDljNGE2ZDcwZWQ5ODU2OTdjYjU4YzY0Yzk5ZDcwODJjYjZk
https://datasheets.scbt.com/sc-212613.pdf
https://edis.ifas.ufl.edu/publication/PI061
https://extension.umn.edu/farm-safety/using-personal-protective-equipment-farm
https://www.benchchem.com/product/b12413527#personal-protective-equipment-for-handling-quinic-acid-13c3
https://www.benchchem.com/product/b12413527#personal-protective-equipment-for-handling-quinic-acid-13c3
https://www.benchchem.com/product/b12413527#personal-protective-equipment-for-handling-quinic-acid-13c3
https://www.benchchem.com/product/b12413527#personal-protective-equipment-for-handling-quinic-acid-13c3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12413527?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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